Cas no 2227849-41-2 ((2R)-3,3,4,4-tetrafluorobutan-2-amine)

• Product Name: (2R)-3,3,4,4-tetrafluorobutan-2-amine
• CAS No: 2227849-41-2
• MF: C₄H₇F₄N
• MW: 145.098695039749
• CID: 6200306
• PubChem ID: 165632432
• Update Time: 2025-07-23

(2R)-3,3,4,4-tetrafluorobutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-3,3,4,4-tetrafluorobutan-2-amine
• EN300-1946634
• 2227849-41-2

• Inchi： 1S/C4H7F4N/c1-2(9)4(7,8)3(5)6/h2-3H,9H2,1H3/t2-/m1/s1
• InChI Key： IKADRXDUPDBWKN-UWTATZPHSA-N
• SMILES： FC(C(F)F)([C@@H](C)N)F

Computed Properties

• Exact Mass: 145.05146188g/mol
• Monoisotopic Mass: 145.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-3,3,4,4-tetrafluorobutan-2-amine

Introduction to (2R)-3,3,4,4-tetrafluorobutan-2-amine (CAS No. 2227849-41-2)

(2R)-3,3,4,4-tetrafluorobutan-2-amine) is a fluorinated amine derivative with significant potential in the field of pharmaceuticals and chemical research. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2227849-41-2, has garnered attention due to its unique structural properties and its promising applications in drug development. The presence of multiple fluorine atoms in its molecular structure imparts distinct electronic and steric effects, making it a valuable candidate for synthesizing novel bioactive molecules.

The compound belongs to the class of tetrafluorinated amines, which are known for their enhanced metabolic stability and improved binding affinity to biological targets. This characteristic is particularly relevant in the design of small-molecule drugs, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. The stereochemistry of (2R)-3,3,4,4-tetrafluorobutan-2-amine), specifically the (R) configuration at the second carbon atom, plays a critical role in determining its biological activity and interaction with enzymes or receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such fluorinated compounds with greater accuracy. These tools have been instrumental in understanding how the electron-withdrawing nature of fluorine atoms influences the reactivity and selectivity of (2R)-3,3,4,4-tetrafluorobutan-2-amine). Furthermore, the integration of machine learning algorithms has facilitated the identification of novel derivatives with enhanced pharmacological properties.

In the realm of medicinal chemistry, (2R)-3,3,4,4-tetrafluorobutan-2-amine) has been explored as a key intermediate in the synthesis of various therapeutic agents. Its structural framework allows for modifications that can target specific biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, studies have demonstrated its utility in generating inhibitors that selectively inhibit certain kinases or enzymes overexpressed in tumor cells.

The synthesis of (2R)-3,3,4,4-tetrafluorobutan-2-amine) involves multi-step organic reactions that require precise control over reaction conditions to achieve high enantiomeric purity. Advanced synthetic methodologies, including asymmetric hydrogenation and chiral auxiliary-assisted reactions, have been employed to isolate the desired enantiomer. These techniques are essential for ensuring that the final product exhibits the intended biological activity without unwanted side effects.

One of the most compelling aspects of (2R)-3,3,4,4-tetrafluorobutan-2-amine) is its versatility in medicinal chemistry applications. Researchers have leveraged its structural features to develop molecules with improved solubility, bioavailability, and target specificity. For example, derivatives of this compound have been investigated as potential treatments for infectious diseases caused by resistant pathogens. The fluorine atoms contribute to increased lipophilicity while maintaining metabolic stability.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. (2R)-3,3,4,4-tetrafluorobutan-2-amine) exemplifies how strategic incorporation of fluorine atoms can lead to breakthroughs in therapeutic innovation. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in pharmaceutical development.

In conclusion,(2R)-3,3,4,4-tetrafluorobutan-- _{^{- - a mine}} (CAS No.2227849-41-2) represents a significant advancement in chemical biology and drug design. Its unique structural attributes and functional versatility make it an invaluable tool for researchers striving to develop innovative treatments for complex diseases.